[(E)-4-(Diethylamino)-2-oxobut-3-enyl] 2-cyclohexyl-2-hydroxy-2-phenylacetate

• IUPAC Name: [(E)-4-(diethylamino)-2-oxobut-3-enyl] 2-cyclohexyl-2-hydroxy-2-phenylacetate
• InChI: InChI=1S/C22H31NO4/c1-3-23(4-2)16-15-20(24)17-27-21(25)22(26,18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5,7-8,11-12,15-16,19,26H,3-4,6,9-10,13-14,17H2,1-2H3/b16-15+
• InChI Key: XSVCGPKXKIYMSS-FOCLMDBBSA-N
• Canonical SMILES: CCN(CC)C=CC(=O)COC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O
• Isomeric SMILES: CCN(CC)/C=C/C(=O)COC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O
• Molecular Formula: C22H31NO4
• Molecular Weight: 373.5 g/mol

Description

[(E)-4-(Diethylamino)-2-oxobut-3-enyl] 2-cyclohexyl-2-hydroxy-2-phenylacetate is a chemical compound that has been of interest to scientific researchers due to its potential applications in various fields.

Scientific Research Applications

Analogue Synthesis and Antimuscarinic Activity

Research on analogues of oxybutynin, which includes compounds structurally related to “[(E)-4-(Diethylamino)-2-oxobut-3-enyl] 2-cyclohexyl-2-hydroxy-2-phenylacetate,” highlights the synthesis and evaluation of these compounds for antimuscarinic and bladder activity. These studies aim to develop agents with the beneficial properties of oxybutynin but with enhanced metabolic stability and longer duration of action. Such research underscores the potential of these compounds in treating conditions related to neurogenic bladder by leveraging their anticholinergic, antispasmodic, and local anesthetic activities (Carter et al., 1991).

Hydrogen Bonding and Structural Analysis

Another aspect of scientific inquiry involves the crystal structure analysis of anticonvulsant enaminones, closely related to the chemical structure . These studies provide insight into the hydrogen bonding and structural conformations of such compounds, contributing to our understanding of their pharmacological properties and potential therapeutic applications (Kubicki et al., 2000).

Anticholinergic and Calcium Antagonistic Activities

Investigations into compounds with structures similar to “[(E)-4-(Diethylamino)-2-oxobut-3-enyl] 2-cyclohexyl-2-hydroxy-2-phenylacetate” also extend to their anticholinergic and calcium antagonistic activities. Such studies are pivotal for developing new treatments for bladder dysfunction, showcasing the dual functionality of these compounds in increasing bladder capacity without affecting micturition pressure, which is crucial for addressing conditions like pollakiuria and urinary incontinence (Kimura et al., 1997).